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Compound of Interest

Compound Name: Boc-d-cys(trt)-oh

Cat. No.: B2733854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the storage, stability, and handling of N-α-(tert-

Butoxycarbonyl)-S-trityl-D-cysteine (Boc-D-Cys(Trt)-OH), a critical building block in peptide

synthesis and drug development. Understanding the stability profile of this reagent is essential

for ensuring the integrity of synthetic processes and the quality of the final products.

Chemical Properties and Structure
Boc-D-Cys(Trt)-OH is a derivative of the amino acid D-cysteine, featuring two key protecting

groups: the acid-labile tert-butoxycarbonyl (Boc) group on the amine and the bulky, also acid-

labile, trityl (Trt) group on the thiol side chain.

Chemical Structure:
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Acid Hydrolysis
(e.g., 0.1M HCl, 60°C)

Base Hydrolysis
(e.g., 0.1M NaOH, 60°C)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal Stress
(e.g., 80°C, solid & solution)

Photolytic Stress
(e.g., ICH Q1B conditions)

Analyze by Validated
Stability-Indicating HPLC Method

Characterize Degradation Products
(e.g., LC-MS, NMR)

Establish Degradation Profile
and Stability-Indicating Nature of Method
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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